Cas no 1228898-69-8 (1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene
• CAS No: 1228898-69-8
• MF: C₈H₅Cl₂F₃
• MW: 229.026510953903
• MDL: MFCD13194732
• CID: 1038738
• PubChem ID: 70701059
• Update Time: 2025-04-20

1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene
• 3-CHLORO-5-(TRIFLUOROMETHYL)BENZYL CHLORIDE
• AB70456
• AK100287
• ANW-70386
• CTK8C3671
• KB-218715
• 3-Chloro-5-(trifluromethyl)benzyl chloride; 98%
• 3-Chloro-5-(trifluromethyl)benzyl chloride
• DB-147415
• SCHEMBL17062167
• MFCD13194732
• Benzene, 1-chloro-3-(chloromethyl)-5-(trifluoromethyl)-
• 1228898-69-8
• EN300-1934279
• DTXSID90743838

• MDL： MFCD13194732
• Inchi： 1S/C8H5Cl2F3/c9-4-5-1-6(8(11,12)13)3-7(10)2-5/h1-3H,4H2
• InChI Key： FOQBFQXSUXETKX-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 227.9720400g/mol
• Monoisotopic Mass: 227.9720400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

1-Chloro-3-(chloromethyl)-5-(trifluoromethyl)benzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes